2-(4-Chlorophenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-8-yl phenyl sulfone

• IUPAC Name: 8-(benzenesulfonyl)-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• InChI: InChI=1S/C20H20ClN3O2S2/c1-27-19-18(15-7-9-16(21)10-8-15)22-20(23-19)11-13-24(14-12-20)28(25,26)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3
• InChI Key: ZNDNCDMLLCBVPC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2(CCN(CC2)S(=O)(=O)C3=CC=CC=C3)N=C1C4=CC=C(C=C4)Cl
• Molecular Formula: C20H20ClN3O2S2
• Molecular Weight: 434.0 g/mol

Description

2-(4-Chlorophenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-8-yl phenyl sulfone is a useful research compound. Its molecular formula is C20H20ClN3O2S2 and its molecular weight is 433.97. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-8-yl phenyl sulfone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-8-yl phenyl sulfone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Biologically Active Heterocycles

The synthesis of 1,2,4-triazole derivatives demonstrates the potential of related compounds for generating biologically active heterocycles. These derivatives, produced through reactions with various precursors, exhibit antimicrobial activity and can function as surface-active agents (El-Sayed, 2006).

Development of Antimicrobial Agents

Further research on 1,2,4,8-tetraazaspiro[4.5]dec-2-enes incorporating triazole, piperidine, and sulfonamide moieties has shown significant antimicrobial activities against various microbial strains. These findings highlight the compound's relevance in the development of new antimicrobial agents (Dalloul et al., 2017).

Exploration of Novel Synthetic Routes

The compound's framework also serves as a foundation for exploring novel synthetic routes in pharmaceuticals. The synthesis and characterization of novel sulfone derivatives containing 1,2,4-triazole moieties, for instance, reveal the compound's versatility in drug development and its potential for creating high-yield products under mild conditions (Xu et al., 2010).